Cas no 1340295-40-0 (4-methyl-1-(oxan-2-yl)methyl-1H-pyrazol-3-amine)

• Product Name: 4-methyl-1-(oxan-2-yl)methyl-1H-pyrazol-3-amine
• CAS No: 1340295-40-0
• MF: C₁₀H₁₇N₃O
• MW: 195.261482000351
• CID: 5694183
• PubChem ID: 64041314
• Update Time: 2025-06-12

4-methyl-1-(oxan-2-yl)methyl-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 4-methyl-1-(oxan-2-ylmethyl)-1H-pyrazol-3-amine
• AKOS013357936
• 4-Methyl-1-((tetrahydro-2h-pyran-2-yl)methyl)-1h-pyrazol-3-amine
• 1340295-40-0
• 4-methyl-1-[(oxan-2-yl)methyl]-1H-pyrazol-3-amine
• EN300-1107456
• CS-0284955
• 1H-Pyrazol-3-amine, 4-methyl-1-[(tetrahydro-2H-pyran-2-yl)methyl]-
• 4-methyl-1-(oxan-2-yl)methyl-1H-pyrazol-3-amine

• Inchi： 1S/C10H17N3O/c1-8-6-13(12-10(8)11)7-9-4-2-3-5-14-9/h6,9H,2-5,7H2,1H3,(H2,11,12)
• InChI Key： FKNOJZZZEUUTSL-UHFFFAOYSA-N
• SMILES： O1CCCCC1CN1C=C(C)C(N)=N1

Computed Properties

• Exact Mass: 195.137162174g/mol
• Monoisotopic Mass: 195.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 53.1Ų

Experimental Properties

• Density: 1.26±0.1 g/cm3(Predicted)
• Boiling Point: 363.5±22.0 °C(Predicted)
• pka: 3.74±0.10(Predicted)

Additional information on 4-methyl-1-(oxan-2-yl)methyl-1H-pyrazol-3-amine

Introduction to 4-methyl-1-(oxan-2-yl)methyl-1H-pyrazol-3-amine (CAS No. 1340295-40-0)

4-methyl-1-(oxan-2-yl)methyl-1H-pyrazol-3-amine (CAS No. 1340295-40-0) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 4-methyl-N-(tetrahydro-2H-pyran-2-ylmethyl)-1H-pyrazol-3-amine, is characterized by its unique structural features and potential biological activities. The compound's molecular formula is C₁₁H₁₈N₄, and it has a molecular weight of 206.28 g/mol.

The pyrazole ring, a key structural element in 4-methyl-1-(oxan-2-yl)methyl-1H-pyrazol-3-amine, is a five-membered heterocyclic aromatic ring containing two nitrogen atoms. This ring system is known for its versatility in forming stable complexes with various metal ions and its ability to participate in a wide range of chemical reactions. The presence of the methyl group and the tetrahydrofuran (THF) moiety further enhances the compound's structural complexity and potential for diverse biological interactions.

Recent studies have highlighted the potential of 4-methyl-1-(oxan-2-yl)methyl-1H-pyrazol-3-amine in various therapeutic applications. One notable area of research is its role as a potential modulator of neurotransmitter systems, particularly in the central nervous system (CNS). Studies have shown that compounds with similar pyrazole-based structures can exhibit potent activity as serotonin receptor agonists or antagonists, making them promising candidates for the treatment of neurological disorders such as depression, anxiety, and schizophrenia.

In addition to its potential CNS applications, 4-methyl-1-(oxan-2-yl)methyl-1H-pyrazol-3-amine has been investigated for its anti-inflammatory properties. In vitro and in vivo studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as interleukin (IL)-6 and tumor necrosis factor-alpha (TNF-alpha). These findings suggest that it may have therapeutic potential in inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD).

The pharmacokinetic properties of 4-methyl-1-(oxan-2-yl)methyl-1H-pyrazol-3-amine have also been studied to assess its suitability for drug development. Preclinical studies have shown that this compound exhibits good oral bioavailability and favorable pharmacokinetic profiles, which are essential for ensuring effective drug delivery and sustained therapeutic effects. Additionally, the compound has demonstrated low toxicity in animal models, further supporting its potential as a safe and effective therapeutic agent.

In the realm of drug discovery, high-throughput screening (HTS) techniques have been employed to identify novel compounds with similar structures to 4-methyl-1-(oxan-2-yl)methyl-1H-pyrazol-3-amine. These efforts have led to the identification of several analogs with enhanced potency and selectivity, which are currently undergoing further evaluation in preclinical studies. The development of these analogs is driven by the need for more effective treatments for a wide range of diseases, including neurological disorders, inflammatory conditions, and cancer.

The synthesis of 4-methyl-N-(tetrahydrofuran)-methyl)-1H-pyrazol(3)amine typically involves multi-step reactions starting from readily available starting materials. Key steps include the formation of the pyrazole ring through cyclization reactions and the introduction of functional groups such as the methyl and THF moieties. Recent advancements in synthetic chemistry have enabled more efficient and scalable methods for producing this compound, facilitating its use in both research and industrial settings.

In conclusion, 4-methyl-N-(tetrahydrofuran)-methyl)-1H-pyrazol(3)amine (CAS No. 1340295)-40) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its favorable biological activities and pharmacokinetic properties, make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to explore its full potential, with the goal of translating these findings into effective treatments for various diseases.